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Compound of Interest

Compound Name: 3-lodopropionic acid

Cat. No.: B7725351

For Researchers, Scientists, and Drug Development Professionals

This document provides an in-depth guide to the safety protocols and handling precautions for
3-lodopropionic acid (CAS No. 141-76-4). Due to its hazardous properties, a thorough
understanding of its characteristics and the implementation of stringent safety measures are
imperative for all personnel handling this chemical.

Chemical Identification and Physical Properties

3-lodopropionic acid is a solid organic compound used as a laboratory chemical and reagent.
[1] It appears as a white to very slightly yellow powder or needles.[2][3] Key physical and
chemical properties are summarized below.
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Property

Value

CAS Number

141-76-4[1][3]

Molecular Formula

C3Hsl02[2][3][4]

Molecular Weight 199.98 g/mol [2][4]
White to light yellow or light orange powder,
Appearance
crystal, or needles[2][3]
Melting Point 80-83 °C[2][3][4]
N Slightly soluble in water.[2] 74.3 g/L at 25 °C.[3]
Solubility
[5]
Odor Odorless / None reported[2][6]
pKa 4.08 at 25°C[3]

Hazardous Decomposition

Forms carbon monoxide, carbon dioxide, and

hydrogen iodide upon combustion.[1][2]

Hazard Identification and Toxicology

3-lodopropionic acid is classified as a hazardous chemical that poses significant health risks

upon exposure. It is crucial to understand these hazards to ensure safe handling.

2.1 GHS Classification

The compound is categorized under the Globally Harmonized System (GHS) as follows:
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Hazard Class

Hazard Statement

Pictogram Signal Word

Corrosive to metals

(Category 1)

H290: May be

corrosive to metals[7]

GHSO05 Danger

Skin Corrosion /
Irritation (Category
1B)

H314: Causes severe
skin burns and eye

damage[7]

Serious Eye Damage

(Category 1)

H314: Causes severe
skin burns and eye

damage

Germ Cell
Mutagenicity
(Category 2)

H341: Suspected of
causing genetic
defects[7]

2.2 Toxicological Summary

While the toxicological properties of 3-lodopropionic acid have not been fully investigated, it is
known to be extremely destructive to tissues of the mucous membranes, upper respiratory
tract, eyes, and skin.[1][2][8]

Data Point Value

No acute toxicity information is available for this
Acute Toxicity product.[1] The toxicological properties have not

been fully investigated.[1][2]

Causes burns by all exposure routes.[1] May

cause irritation to the respiratory and digestive
Health Effects ) )

tracts.[2] Ingestion can cause severe swelling

and damage to delicate tissues.[1]

Chronic Effects Suspected of causing genetic defects.[7]

Carci it Not classified as a probable, possible, or
arcinogenici
J Y confirmed human carcinogen by IARC.[8]
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Safe Handling and Experimental Protocols

Adherence to strict protocols is mandatory to minimize exposure risk. The following sections
detail the necessary precautions for handling 3-lodopropionic acid in a research environment.

3.1 Engineering Controls and Personal Protective Equipment (PPE)
Proper engineering controls are the first line of defense.

» Ventilation: Always handle this chemical in a well-ventilated area, preferably within a
chemical fume hood.[2] Use a local exhaust system if dust or aerosols are generated.

o Safety Stations: Ensure that safety showers and eyewash stations are in close proximity to
the workstation.[1]

A comprehensive PPE strategy is required for all personnel.

o Eye and Face Protection: Wear appropriate protective eyeglasses or chemical safety
goggles as described by OSHA's eye and face protection regulations in 29 CFR 1910.133 or
European Standard EN166.[1][2] A face shield may be required for certain procedures.

» Skin Protection: Wear impervious protective gloves and clothing to prevent skin exposure.[2]

» Respiratory Protection: If ventilation is inadequate or exposure limits are exceeded, use a
NIOSH/MSHA or European Standard EN 149 approved respirator.[2]

3.2 General Handling Workflow

The following workflow provides a logical sequence for safely conducting experiments involving
3-lodopropionic acid.
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Preparation

1. Risk Assessment
Review SDS and procedures.

'

2. Engineering Controls
Verify fume hood operation.

'

3. Don Required PPE
Gloves, Goggles, Lab Coat.

Hangling

4. Chemical Handling
Work within fume hood.
Avoid creating dust.

'

5. Tightly Seal Container
Immediately after use.

Post-Handling

6. Decontamination
Clean work surfaces.

'

7. Waste Disposal
Dispose of waste in approved
container as per regulations.

i

8. Doff PPE & Wash Hands
Wash hands thoroughly.

Click to download full resolution via product page

Caption: A standard workflow for handling 3-lodopropionic acid.
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3.3 Storage Requirements

Proper storage is critical to maintaining the chemical's stability and preventing accidents.

Store in a tightly closed, corrosion-resistant container.[2]

Keep in a cool, dry, dark, and well-ventilated area.[2][8]

Store away from incompatible materials such as strong oxidizing agents and strong bases.[1]

The material is light-sensitive, so protection from light is necessary.[1][2]

Store in a locked-up, corrosives-designated area.[1]

Emergency Procedures

In the event of an exposure or spill, immediate and appropriate action is required.
4.1 First Aid Measures

The following diagram outlines the initial steps to be taken following an exposure. Always seek
immediate medical attention after any exposure.[1][2]

Immediately remove contaminated clothing. Flush eyes with plenty of water for at least 15 minutes, Move victim to fresh air immediately. DO NOT induce vor

b vomiting.
Flush skin with plenty of water for at least 15 minutes. occasionally lifting eyelids. Remove contact lenses if possible. If not breathing, give artificial respiration. is conscious, rinse mouth and give 2-4 cupfuls of water or milk.

Seek Immediate Medical Attention
for ALL exposure routes.
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Caption: First aid decision tree for 3-lodopropionic acid exposure.

Skin Contact: Immediately flush skin with plenty of water for at least 15 minutes while
removing contaminated clothing and shoes.[2] Get medical aid.[2]

o Eye Contact: Immediately flush eyes with plenty of water for at least 15 minutes,
occasionally lifting the upper and lower eyelids.[2] Get medical aid immediately.[2]

 Inhalation: Remove from exposure and move to fresh air immediately.[2] If breathing is
difficult, give oxygen.[2] Get medical aid.[2]

 Ingestion: Do NOT induce vomiting.[1] If the victim is conscious and alert, rinse their mouth
and give 2-4 cupfuls of milk or water.[2] Never give anything by mouth to an unconscious
person.[1] Get medical aid immediately.[2]

4.2 Accidental Release Measures

In case of a spill:

o Ventilate the area of the leak or spill.[2]

o Wear appropriate personal protective equipment as specified in Section 3.1.[2]

o Clean up spills immediately.[2] Sweep up or absorb the material, then place it into a suitable,
clean, dry, closed container for disposal.[2]

4.3 Fire-Fighting Measures

o Extinguishing Media: Use water spray, dry chemical, carbon dioxide, or appropriate foam.[1]

[2]

» Firefighter Protection: As in any fire, wear a self-contained breathing apparatus (SCBA) in
pressure-demand (MSHA/NIOSH approved or equivalent) and full protective gear.[1][2]

e Hazards: During a fire, irritating and highly toxic gases, including hydrogen iodide, may be
generated by thermal decomposition.[1][2]
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Disposal Considerations

Waste material must be disposed of in accordance with all applicable federal, state, and local
environmental regulations.

o Dispose of contents and container to an approved waste disposal plant.[1][7]
e Do not allow the product to enter drains.[8]

o Offer surplus and non-recyclable solutions to a licensed disposal company.[8] Contaminated
packaging should be treated as the product itself.[8]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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